Cas no 1052076-43-3 (2-(methoxymethyl)-1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazole hydrochloride)

• Product Name: 2-(methoxymethyl)-1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazole hydrochloride
• CAS No: 1052076-43-3
• MF: C₁₇H₁₉ClN₂O
• MW: 302.798563241959
• CID: 5444963
• Update Time: 2025-05-22

2-(methoxymethyl)-1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(methoxymethyl)-1-[(3-methylphenyl)methyl]benzimidazole:hydrochloride
• 2-(methoxymethyl)-1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazole hydrochloride

• Inchi： 1S/C17H18N2O.ClH/c1-13-6-5-7-14(10-13)11-19-16-9-4-3-8-15(16)18-17(19)12-20-2;/h3-10H,11-12H2,1-2H3;1H
• InChI Key： BFWFXJHDJVSNOQ-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C)C=1)N1C(=NC2=CC=CC=C12)COC.Cl

Additional information on 2-(methoxymethyl)-1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazole hydrochloride

2-(Methoxymethyl)-1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazole Hydrochloride: A Comprehensive Overview

The compound 2-(methoxymethyl)-1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazole hydrochloride (CAS No. 1052076-43-3) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzodiazoles, which are heterocyclic aromatic compounds known for their versatile applications in drug design and material science. The benzodiazole core of this molecule provides a rigid and planar structure, which is often desirable in medicinal chemistry for enhancing bioavailability and targeting specific biological pathways.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed a combination of coupling reactions and selective oxidation techniques to construct the benzodiazole framework. The methoxymethyl substituent at position 2 and the (3-methylphenyl)methyl group at position 1 contribute to the molecule's unique electronic and steric properties. These features make it an attractive candidate for exploring its role as a potential therapeutic agent or a building block in advanced materials.

One of the most promising applications of 2-(methoxymethyl)-1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazole hydrochloride lies in its potential as an anti-inflammatory agent. Studies have shown that benzodiazole derivatives can modulate inflammatory pathways by targeting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The hydrochloride salt form of this compound enhances its solubility, making it more amenable for pharmacokinetic studies and subsequent clinical trials.

In addition to its therapeutic potential, this compound has garnered attention in the field of optoelectronics. The benzodiazole moiety is known to exhibit strong fluorescence properties, which can be exploited in the development of organic light-emitting diodes (OLEDs) and sensors. Recent research has focused on optimizing the electronic properties of this compound by varying substituents at different positions on the benzodiazole ring. These efforts aim to enhance its emission efficiency and stability under harsh operating conditions.

The synthesis of 2-(methoxymethyl)-1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazole hydrochloride involves a multi-step process that highlights the importance of stereocontrol and regioselectivity. Key steps include the formation of the benzodiazole ring through a condensation reaction followed by selective alkylation to introduce the methoxymethyl and (3-methylphenyl)methyl groups. The use of microwave-assisted synthesis has been reported to significantly accelerate this process while maintaining high yields and purity.

From a structural perspective, the molecule's benzodiazole core is flanked by two distinct substituents: the methoxymethyl group at position 2 and the bulky (3-methylphenyl)methyl group at position 1. These substituents not only influence the molecule's physical properties but also play a crucial role in determining its biological activity. For instance, the methoxymethyl group introduces electron-donating effects, which can modulate the compound's interaction with biological targets such as receptors or enzymes.

Recent computational studies have provided valuable insights into the molecular dynamics of this compound. Using density functional theory (DFT), researchers have analyzed the electronic distribution and conformational flexibility of 2-(methoxymethyl)-1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazole hydrochloride. These studies reveal that the molecule adopts a planar conformation that is essential for maintaining its aromaticity and reactivity. Furthermore, molecular docking simulations suggest that this compound could bind effectively to certain G-protein coupled receptors (GPCRs), making it a potential lead compound for drug development.

In terms of spectroscopic characterization, this compound exhibits distinctive UV-vis absorption bands due to its conjugated π-system. The presence of electron-donating groups like methoxy further enhances its absorption properties, making it suitable for applications in photonics and sensing technologies. Additionally, NMR spectroscopy has been instrumental in confirming the stereochemistry and purity of synthesized samples.

The development of efficient analytical methods for quantifying this compound has also been an area of active research. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) has emerged as a reliable technique for detecting trace amounts of this compound in complex matrices. Such methods are particularly useful in quality control during pharmaceutical manufacturing and environmental monitoring.

Looking ahead, the future research directions for 2-(methoxymethyl)-1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazole hydrochloride are expected to focus on expanding its application scope while improving its bioavailability. Collaborative efforts between chemists, biologists, and material scientists will be crucial in unlocking its full potential across diverse fields.